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Compound of Interest

Compound Name: 10(Z)-Nonadecenoyl chloride

Cat. No.: B3175029 Get Quote

CAS Number: 95548-27-9

For Researchers, Scientists, and Drug Development Professionals

Introduction
10(Z)-Nonadecenoyl chloride, with the CAS number 95548-27-9, is a long-chain, unsaturated

fatty acyl chloride.[1] As a reactive derivative of cis-10-Nonadecenoic acid, it serves as a

versatile intermediate in organic synthesis, particularly for the introduction of the C19:1 acyl

group into various molecules. The presence of the acyl chloride functional group imparts high

reactivity, making it a valuable tool for the synthesis of esters, amides, and other lipid

derivatives. This guide provides a comprehensive overview of its chemical properties, a general

synthesis protocol, expected reactivity, and the potential biological significance based on its

parent fatty acid.

Chemical and Physical Properties
Detailed experimental data for 10(Z)-Nonadecenoyl chloride is not readily available in the

literature. However, its properties can be estimated based on its structure and by comparison

with a structurally similar and well-characterized long-chain unsaturated acyl chloride, oleoyl

chloride (C18:1).
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Property Value Source/Analogy

CAS Number 95548-27-9

Molecular Formula C₁₉H₃₅ClO [1]

Molecular Weight 314.93 g/mol [1]

Synonyms (Z)-10-Nonadecenoyl chloride [1]

Physical State Liquid (at room temperature) Supplier Data

Boiling Point > 200 °C at reduced pressure
Analogy to Oleoyl Chloride[2]

[3][4]

Density ~0.91 g/mL at 25 °C
Analogy to Oleoyl Chloride[2]

[3][5]

Solubility

Soluble in organic solvents

(e.g., chloroform, ether,

acetone); Insoluble and reacts

with water.

Analogy to Oleoyl Chloride[3]

Purity >99% [1]

Storage
Freezer (-20°C), under inert

atmosphere

Supplier Data & Analogy to

Oleoyl Chloride[3]

Experimental Protocols
General Synthesis of 10(Z)-Nonadecenoyl Chloride
A standard method for the preparation of acyl chlorides from their corresponding carboxylic

acids is through the use of a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl

chloride.[6] Phosgene can also be used, particularly in industrial settings.[7] Below is a

generalized laboratory-scale protocol for the synthesis from cis-10-Nonadecenoic acid.

Materials:

cis-10-Nonadecenoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)
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Anhydrous dichloromethane (DCM) or another inert solvent

Dry glassware

Nitrogen or Argon gas supply

Rotary evaporator

Procedure:

Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a

reflux condenser, and a gas inlet for inert gas, dissolve cis-10-Nonadecenoic acid in

anhydrous dichloromethane.

Addition of Chlorinating Agent: Under a gentle stream of nitrogen or argon, slowly add an

excess (typically 1.5-2.0 equivalents) of thionyl chloride or oxalyl chloride to the stirred

solution at room temperature. If using oxalyl chloride, a catalytic amount of anhydrous

dimethylformamide (DMF) is often added.

Reaction: The reaction mixture is typically stirred at room temperature or gently heated to

reflux (e.g., 40-50 °C) for 1-3 hours. The progress of the reaction can be monitored by the

cessation of gas evolution (HCl and SO₂ for thionyl chloride; HCl, CO, and CO₂ for oxalyl

chloride).

Work-up: After the reaction is complete, the excess chlorinating agent and solvent are

carefully removed under reduced pressure using a rotary evaporator. It is crucial to use a

trap to neutralize the acidic off-gases.

Purification: The resulting crude 10(Z)-Nonadecenoyl chloride can often be used directly

for subsequent reactions. If higher purity is required, vacuum distillation can be performed,

although this may lead to some decomposition of long-chain acyl chlorides.[7]

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as the

reagents and byproducts are corrosive and toxic. Anhydrous conditions are essential to prevent

the hydrolysis of the acyl chloride product.
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Synthesis of 10(Z)-Nonadecenoyl Chloride

Starting Materials

Process Product

cis-10-Nonadecenoic Acid

Reaction in
Anhydrous Solvent

Thionyl Chloride (SOCl₂) or
Oxalyl Chloride ((COCl)₂)

Removal of Excess Reagent
and Solvent (Vacuum) 10(Z)-Nonadecenoyl Chloride

Click to download full resolution via product page

General synthesis workflow for 10(Z)-Nonadecenoyl chloride.

Reactivity and Applications
10(Z)-Nonadecenoyl chloride is a highly reactive compound due to the electrophilic nature of

the carbonyl carbon and the good leaving group ability of the chloride ion. It readily undergoes

nucleophilic acyl substitution reactions.

Key Reactions:

Hydrolysis: Reacts vigorously with water to form cis-10-Nonadecenoic acid and hydrochloric

acid. This necessitates handling and storage under anhydrous conditions.

Esterification: Reacts with alcohols to form the corresponding esters. This reaction is often

carried out in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) to

neutralize the HCl byproduct.

Amidation: Reacts with ammonia, primary amines, or secondary amines to form primary,

secondary, or tertiary amides, respectively. Typically, two equivalents of the amine are used,

with one acting as a nucleophile and the other as a base.
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These reactions make 10(Z)-Nonadecenoyl chloride a key intermediate for synthesizing a

variety of lipid derivatives, such as surfactants, signaling molecules, and prodrugs.[3][5]

Reactivity of 10(Z)-Nonadecenoyl Chloride

Nucleophiles

Products

10(Z)-Nonadecenoyl Chloride

cis-10-Nonadecenoic Acid

+ H₂O
- HCl

Ester

+ R'-OH
- HCl

Amide

+ R'-NH₂

- HCl

Water (H₂O) Alcohol (R'-OH) Amine (R'-NH₂)

Click to download full resolution via product page

General reactivity of 10(Z)-Nonadecenoyl chloride.

Biological Significance (Inferred)
Direct studies on the biological activity of 10(Z)-Nonadecenoyl chloride are not available.

However, the biological roles of its parent fatty acid, cis-10-Nonadecenoic acid, can provide

insights into its potential areas of relevance.

Anti-tumor Activity: cis-10-Nonadecenoic acid has been investigated for its potential anti-

tumor properties. It was reported to inhibit the proliferation of HL-60 cells with an IC₅₀ value
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of 295 µM and to prevent the production of tumor necrosis factor induced by

lipopolysaccharides (LPS) in mouse macrophages.[8]

p53 Inhibition: Long-chain fatty acids, including cis-10-Nonadecenoic acid, have been

demonstrated to inhibit the activity of the tumor suppressor protein p53.[8]

Metabolic Presence: 10Z-Nonadecenoic acid is a long-chain fatty acid that has been

detected in biofluids such as blood and feces. It is classified as a long-chain fatty acid, which

are fundamental components of cellular membranes and are involved in numerous metabolic

and signaling pathways.

As an acyl chloride, 10(Z)-Nonadecenoyl chloride would be too reactive to exist in a biological

system. However, its synthetic derivatives (e.g., amides or esters) could be designed to mimic

or antagonize the signaling pathways of endogenous lipids. For example, fatty acid amides are

a known class of signaling molecules.

Hypothetical Cellular Interaction of a Lipid Derivative

Lipid Derivative
(e.g., Amide of 10(Z)-Nonadecenoic Acid)

Membrane Receptor
(e.g., GPCR)

Binds to

Intracellular Signaling
Cascade

Activates

Cellular Response
(e.g., Inhibition of Proliferation)

Leads to
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Hypothetical signaling pathway for a lipid derivative.

Conclusion
10(Z)-Nonadecenoyl chloride is a reactive chemical intermediate with significant potential in

synthetic organic chemistry and drug development. While specific data on this compound is

limited, its properties and reactivity can be reliably inferred from general chemical principles

and data from analogous compounds. The known biological activities of its parent fatty acid

suggest that derivatives of 10(Z)-Nonadecenoyl chloride could be valuable tools for

investigating and modulating cellular signaling pathways, particularly those related to cancer

cell proliferation and inflammation. Further research into this compound and its derivatives is

warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3175029#10-z-nonadecenoyl-chloride-cas-number-
95548-27-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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